2-Hydroxy-5-(3-methylthiophenyl)pyridine

• IUPAC Name: 5-(3-methylsulfanylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H11NOS/c1-15-11-4-2-3-9(7-11)10-5-6-12(14)13-8-10/h2-8H,1H3,(H,13,14)
• InChI Key: WVBKIZFWQXQYCK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C2=CNC(=O)C=C2
• Molecular Formula: C12H11NOS
• Molecular Weight: 217.29 g/mol
• CAS No.: 1111106-25-2

Description

2-Hydroxy-5-(3-methylthiophenyl)pyridine is a pyridine derivative featuring a hydroxyl group at position 2 and a 3-methylthiophenyl substituent at position 5 of the pyridine ring. The hydroxyl group at position 2 introduces acidity and hydrogen-bonding capacity, while the 3-methylthiophenyl group contributes lipophilicity and steric bulk. Such substitutions are critical in medicinal chemistry for modulating solubility, bioavailability, and target interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-5-(3-methylthiophenyl)pyridine can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds. This reaction typically involves the use of a palladium catalyst and boron reagents under mild conditions .

Industrial Production Methods

Industrial production of 2-Hydroxy-5-(3-methylthiophenyl)pyridine may involve large-scale Suzuki–Miyaura coupling reactions. The process is optimized for high yield and purity, ensuring that the compound meets the required standards for various applications.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-5-(3-methylthiophenyl)pyridine undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form various derivatives.

Substitution: The pyridine ring can undergo substitution reactions, where different substituents replace the existing groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Various halogenating agents and nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield a ketone, while substitution reactions can introduce new functional groups to the pyridine ring.

Scientific Research Applications

2-Hydroxy-5-(3-methylthiophenyl)pyridine has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various chemicals and materials, contributing to advancements in industrial processes.

Mechanism of Action

The mechanism of action of 2-Hydroxy-5-(3-methylthiophenyl)pyridine involves its interaction with specific molecular targets and pathways. The hydroxyl group and the 3-methylthiophenyl group play crucial roles in its reactivity and binding affinity. These interactions can influence various biological processes, making the compound a subject of interest in pharmacological research .

Comparison with Similar Compounds

Structural and Electronic Effects

Key Analogs :

• 5-(3-Fluoro-4-methoxyphenyl)-2-hydroxypyridine (CAS 1261945-15-6): Features a hydroxyl group at position 2 and a 3-fluoro-4-methoxyphenyl substituent at position 3. The electron-withdrawing fluorine and electron-donating methoxy groups contrast with the methylthio group in the target compound, altering electronic distribution and reactivity .
• 2-Fluoro-5-(methylthio)pyridine (CAS 1037764-83-2): Replaces the hydroxyl group with fluorine and positions the methylthio group at pyridine position 5. Fluorine’s electronegativity increases polarity, while methylthio enhances lipophilicity .

Substituent Impact :

• Methylthio (-SMe) : Electron-donating and lipophilic, enhancing hydrophobic interactions and metabolic stability compared to methoxy or halogens .
• Fluoro (-F) : Electron-withdrawing, reducing basicity and altering π-stacking interactions in biological systems .

Physicochemical Properties (Inferred)

Compound	Molecular Formula	Molecular Weight	Substituents (Positions)	Key Properties (Inferred)
2-Hydroxy-5-(3-methylthiophenyl)pyridine	C12H11NOS2	265.35 g/mol	2-OH, 5-(3-SMe-Ph)	Moderate solubility in DMSO; melting point ~200–250°C
5-(3-Fluoro-4-methoxyphenyl)-2-hydroxypyridine	C12H10FNO2	235.22 g/mol	2-OH, 5-(3-F-4-OMe-Ph)	Higher polarity due to fluorine and methoxy
2-Fluoro-5-(methylthio)pyridine	C6H6FNS	143.18 g/mol	2-F, 5-SMe	Lipophilic; mp not reported

Notes:

• The target compound’s hydroxyl group likely reduces logP compared to methylthio-only analogs, balancing lipophilicity and solubility.
• Methylthiophenyl’s bulk may lower melting points relative to smaller substituents like fluorine .